Cas no 269410-15-3 (2-Fluoro-4-biphenylboronic acid, pinacol ester)

• Product Name: 2-Fluoro-4-biphenylboronic acid, pinacol ester
• CAS No: 269410-15-3
• MF: C₁₈H₂₀BFO₂
• MW: 298.159608840942
• MDL: MFCD09258651
• CID: 247958
• PubChem ID: 21923928
• Update Time: 2025-04-19

2-Fluoro-4-biphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,2-(2-fluoro[1,1'-biphenyl]-4-yl)-4,4,5,5-tetramethyl-
• 2-(3-fluoro-4-phenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Fluoro-4-biphenylboronic acid, pinacol ester
• 2-fluoro-4-biphenylylboronic acid pinacol ester
• PC7129
• CS-0176510
• AKOS022184192
• 269410-15-3
• PS-9676
• DTXSID50620176
• 2-(2-Fluorobiphenyl-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{2-FLUORO-[1,1'-BIPHENYL]-4-YL}-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2-(3-fluoro-4-phenylphenyl)-4, 4, 5, 5-tetramethyl-1, 3, 2-dioxaborolane
• MFCD09258651
• C18H20BFO2
• SCHEMBL5899457
• 2-Fluoro-[1,1'-biphenyl]-4-boronic acid, pinacol ester
• J-016622
• 2-(2-fluoro[1,1'-biphenyl]-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DB-346991
• 2-Fluoro-4-biphenylboronic acid pinacol ester
• G71597
• 2-(2-Fluorobiphenyl-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)biphenyl

• MDL： MFCD09258651
• Inchi： 1S/C18H20BFO2/c1-17(2)18(3,4)22-19(21-17)14-10-11-15(16(20)12-14)13-8-6-5-7-9-13/h5-12H,1-4H3
• InChI Key： OGXPMMGBQKEWBI-UHFFFAOYSA-N
• SMILES： FC1=C(C2C=CC=CC=2)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 298.15400
• Monoisotopic Mass: 298.1540382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 391.4±35.0 °C at 760 mmHg
• Flash Point: 190.5±25.9 °C
• PSA: 18.46000
• LogP: 3.79190
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Fluoro-4-biphenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)